1-(3-aminophenyl)-N,N-dimethylpiperidin-4-amine solubility properties
1-(3-aminophenyl)-N,N-dimethylpiperidin-4-amine solubility properties
An In-depth Technical Guide to the Solubility Properties of 1-(3-aminophenyl)-N,N-dimethylpiperidin-4-amine
For Researchers, Scientists, and Drug Development Professionals
Abstract
The aqueous solubility of an active pharmaceutical ingredient (API) is a critical determinant of its oral bioavailability and overall developability. This technical guide provides a comprehensive analysis of the anticipated solubility properties of 1-(3-aminophenyl)-N,N-dimethylpiperidin-4-amine, a molecule of interest in medicinal chemistry. In the absence of published experimental data for this specific entity, this document leverages fundamental physicochemical principles and data from structurally related compounds to predict its behavior. It further serves as a practical handbook, offering detailed, field-proven protocols for the experimental determination of key solubility parameters. The methodologies described herein are designed to be self-validating, ensuring researchers can generate robust and reliable data to guide drug development decisions. This guide is structured to provide not just procedural steps, but the scientific rationale behind them, empowering researchers to both execute and interpret their findings with confidence.
Introduction and Molecular Overview
1-(3-aminophenyl)-N,N-dimethylpiperidin-4-amine is a diamine compound featuring two key structural motifs: a substituted aniline ring and a saturated N,N-dimethylaminopiperidine heterocycle. The presence of three basic nitrogen atoms—one aromatic amine and two aliphatic amines (one tertiary, one secondary within the piperidine ring before substitution)—is the defining feature governing its physicochemical properties, particularly its acid-base behavior and, consequently, its aqueous solubility.
Understanding solubility is paramount in preformulation studies, as it directly influences formulation strategies, dosage form selection, and the ultimate in vivo performance of a potential drug candidate.[1][2] Compounds with poor aqueous solubility often face challenges with dissolution-rate-limited absorption, leading to low and variable bioavailability.[3][4] This guide will therefore dissect the structural attributes of 1-(3-aminophenyl)-N,N-dimethylpiperidin-4-amine to build a theoretical solubility profile, and then provide the experimental blueprints to verify and quantify these properties.
Predicted Physicochemical Properties
A thorough characterization of an API's physicochemical properties is the foundation of rational formulation development.[4] The following properties for 1-(3-aminophenyl)-N,N-dimethylpiperidin-4-amine are estimated based on its structure and data from analogous compounds.
Chemical Structure:
Acid-Base Properties (pKa Estimation)
The pKa, the negative logarithm of the acid dissociation constant, dictates the degree of ionization of a molecule at a given pH. For a basic compound like this one, the pKa values refer to the ionization of their conjugate acids.
-
Aniline Amine (N-phenyl): The primary aromatic amine is the least basic nitrogen. The pKa of the conjugate acid of 3-aminophenol is approximately 4.37.[5] The electronic nature of the rest of the molecule is not expected to shift this value dramatically. We can therefore predict a pKa1 of ~4.0 - 4.5 . Below this pH, this group will be predominantly protonated (anilinium ion).
-
Piperidine Ring Nitrogen (tertiary, N-aryl): This nitrogen is part of the piperidine ring and is directly attached to the phenyl group. While aliphatic amines are typically more basic than aromatic amines, the direct attachment to the electron-withdrawing phenyl ring will reduce its basicity compared to a simple N-alkyl piperidine.
-
Dimethylamino Nitrogen (exocyclic): The tertiary N,N-dimethylamino group on the piperidine ring is an aliphatic amine and is expected to be the most basic center in the molecule. The predicted pKa for the parent N,N-Dimethylpiperidin-4-amine is approximately 10.10.[6] We can anticipate this to be the highest pKa in the molecule, likely in the range of pKa2 ~ 9.5 - 10.5 .
Lipophilicity (LogP Estimation)
The octanol-water partition coefficient (P), or its logarithmic form (LogP), is the primary measure of a compound's lipophilicity. It is a key factor influencing membrane permeability and solubility in non-polar environments.[7] Computational methods are frequently used for LogP prediction in early development.[8]
Using online prediction tools such as ALOGPS, the estimated LogP for 1-(3-aminophenyl)-N,N-dimethylpiperidin-4-amine is likely to be in the range of 2.0 to 2.5 . This moderate lipophilicity suggests that while the compound has some affinity for non-polar environments, it is not excessively greasy, which could otherwise lead to very poor aqueous solubility.
Summary of Predicted Properties
| Property | Predicted Value | Significance for Solubility |
| Molecular Weight | 219.33 g/mol | Low molecular weight is generally favorable for solubility. |
| pKa1 (Anilinium) | ~ 4.0 - 4.5 | The aniline amine will be protonated in the acidic environment of the stomach, aiding initial dissolution. |
| pKa2 (Aliphatic Amine) | ~ 9.5 - 10.5 | The most basic center; the molecule will be positively charged and more soluble at pH values below this pKa. |
| LogP | ~ 2.0 - 2.5 | Moderately lipophilic, suggesting a balance between aqueous and lipid phase affinity. May require solubility enhancement. |
The Critical Role of pH in Aqueous Solubility
The solubility of an ionizable compound is not a single value but a profile that changes with pH. As a multi-basic compound, 1-(3-aminophenyl)-N,N-dimethylpiperidin-4-amine will exhibit significantly higher solubility in acidic conditions where its nitrogen atoms are protonated, forming more polar, water-soluble cationic species.[9]
At a pH below pKa1 (~4.0), both primary basic centers would be protonated, resulting in a dicationic species with maximal aqueous solubility. Between pKa1 and pKa2, the molecule will exist predominantly as a monocation. Above pKa2 (~10.5), the molecule will be in its neutral, free base form, which is expected to have the lowest aqueous solubility (the intrinsic solubility, S₀).
Caption: Ionization states of the molecule at different pH ranges.
This pH-dependent behavior is fundamental. According to the Biopharmaceutics Classification System (BCS), a drug is considered highly soluble if its highest therapeutic dose can dissolve in 250 mL of aqueous media across a pH range of 1.2 to 6.8.[3][10] Therefore, experimentally determining the pH-solubility profile is a regulatory requirement and a scientific necessity.
Experimental Protocols for Solubility Determination
The following sections provide detailed, step-by-step protocols for quantifying the solubility of 1-(3-aminophenyl)-N,N-dimethylpiperidin-4-amine.
Thermodynamic (Equilibrium) Solubility: The Shake-Flask Method
This method is the gold standard for determining the intrinsic, thermodynamic solubility of a compound and is recommended by the OECD.[11] It measures the concentration of a saturated solution that is in equilibrium with an excess of the solid compound.
Principle: An excess amount of the solid API is agitated in a specific solvent (e.g., a buffer of a certain pH) for a prolonged period until equilibrium is reached. The undissolved solid is then removed, and the concentration of the dissolved API in the supernatant is quantified.
Protocol:
-
Preparation:
-
Execution:
-
Add an excess amount of the solid compound to a series of glass vials (in triplicate for each condition). "Excess" means enough solid will remain undissolved at the end of the experiment.
-
Add a precise volume of the desired buffer to each vial.
-
Seal the vials and place them in a shaker bath maintained at a constant temperature (typically 25°C for physicochemical characterization or 37°C for biopharmaceutical relevance).
-
Agitate the vials for a sufficient time to reach equilibrium. This can range from 24 to 72 hours. Preliminary experiments are often needed to determine the required equilibration time.[12]
-
-
Phase Separation:
-
After equilibration, allow the vials to stand to let the excess solid settle.
-
Carefully withdraw an aliquot of the supernatant. It is critical to avoid aspirating any solid particles.
-
Filter the aliquot through a low-binding syringe filter (e.g., 0.22 µm PVDF) to remove any remaining micro-particles. Discard the initial portion of the filtrate to saturate any potential binding sites on the filter.
-
-
Quantification:
-
Dilute the clear filtrate with a suitable mobile phase to a concentration within the linear range of the analytical method.
-
Analyze the diluted sample using the validated HPLC-UV method.
-
Calculate the concentration based on a standard calibration curve. The resulting value is the equilibrium solubility at that specific pH and temperature.
-
Caption: Workflow for the Shake-Flask Solubility Method.
Kinetic Solubility Assay
Kinetic solubility assays are high-throughput methods used in early drug discovery for rapid compound screening.[13] They measure the concentration at which a compound, rapidly precipitated from a DMSO stock solution, appears in an aqueous buffer. This is not a true equilibrium value but is invaluable for ranking compounds.
Principle: A concentrated DMSO solution of the compound is added to an aqueous buffer. If the final concentration exceeds the solubility limit, the compound precipitates. The amount of precipitate is measured, often by light scattering (nephelometry) or by quantifying the remaining dissolved compound after filtration.[14]
Protocol:
-
Preparation:
-
Prepare a high-concentration stock solution of the compound in 100% DMSO (e.g., 10 mM).
-
Fill a 96-well microplate with the desired aqueous buffer.
-
-
Execution:
-
Using a liquid handler, add a small volume of the DMSO stock solution to the buffer in the microplate wells (the final DMSO concentration should be kept low, typically 1-2%, to minimize its solubilizing effect).
-
Mix the plate by shaking for a short period (e.g., 1-2 hours) at room temperature.
-
-
Detection (Nephelometry Example):
-
Place the microplate in a nephelometric plate reader.
-
The instrument measures the amount of light scattered by the precipitate formed in each well.
-
The kinetic solubility is reported as the concentration at which a significant increase in light scattering is observed compared to controls.
-
Enhancing Solubility via Salt Formation
For basic compounds like 1-(3-aminophenyl)-N,N-dimethylpiperidin-4-amine, salt formation is the most common and effective strategy to increase aqueous solubility and dissolution rate.[15][16] The process involves reacting the basic free form of the API with an acid to form an ionic salt.
Principle: The salt form of a drug exists as dissociated ions in solution. This pre-ionized state circumvents the energy barrier required to break up the crystal lattice of the neutral form, leading to a much higher apparent solubility and faster dissolution.[17]
Considerations for Salt Selection:
-
Acid Strength (pKa): A successful salt requires a sufficient pKa difference (typically >2-3 units) between the API and the counterion acid to ensure the salt remains stable and does not disproportionate back to the free base in solution.
-
Common Counterions: For basic APIs, common counterions include hydrochloride (HCl), sulfate, mesylate, tosylate, maleate, and tartrate.[16]
-
Physicochemical Properties: The choice of counterion affects not only solubility but also other critical properties like hygroscopicity, stability, crystallinity, and manufacturability.
Experimental Workflow for Salt Screening:
A salt screening study involves reacting the API with a library of pharmaceutically acceptable acids and characterizing the resulting solids to identify a form with optimal properties.
Caption: General workflow for a pharmaceutical salt screening study.
Conclusion
While specific experimental data for 1-(3-aminophenyl)-N,N-dimethylpiperidin-4-amine is not publicly available, a robust solubility profile can be predicted based on its chemical structure. It is anticipated to be a multi-basic compound with moderate lipophilicity, exhibiting significantly pH-dependent aqueous solubility. Its solubility will be lowest in neutral to alkaline conditions and will increase substantially in acidic environments due to the protonation of its three basic nitrogen centers.
For drug development professionals, this predictive analysis must be followed by rigorous experimental verification. The detailed protocols provided in this guide for thermodynamic and kinetic solubility determination, pH-solubility profiling, and salt screening offer a clear and scientifically sound path forward. By systematically applying these methodologies, researchers can generate the critical data needed to understand the biopharmaceutical properties of this compound, select an optimal solid form, and design a formulation capable of achieving desired therapeutic outcomes.
References
-
OECD (1995), Test No. 105: Water Solubility, OECD Guidelines for the Testing of Chemicals, Section 1, OECD Publishing, Paris. [Link]
- Serajuddin, A. T. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews, 59(7), 603-616. [URL Not Available]
-
Dr.Oracle. (2025, February 28). What is the significance of different salt forms of medications, specifically regarding their pharmaceutical formulation?. [Link]
-
Jones, R. (2009, November 15). Pharmaceutical salts: a formulation trick or a clinical conundrum?. Hospital Pharmacist, 16, 580-584. [Link]
-
Vistoli, G., et al. (2006). Reliable Assessment of Log P of Compounds of Pharmaceutical Relevance. QSAR & Combinatorial Science, 25(8‐9), 695-703. [Link]
-
Vistoli, G., et al. (2006). Reliable assessment of logP of compounds of pharmaceutical relevance. PubMed. [Link]
-
Maltseva, T. V., et al. (2011). Prediction of log P: ALOGPS Application in Medicinal Chemistry Education. Journal of Chemical Education, 88(10), 1442-1445. [Link]
-
BS Publications. Preformulation and Formulation Development. [Link]
-
Alsenz, J., & Kansy, M. (2007). In vitro solubility assays in drug discovery. PubMed. [Link]
-
Xing, L., & Glen, R. C. (2002). Novel Methods for the Prediction of logP, pKa, and logD. Journal of Chemical Information and Computer Sciences, 42(4), 796-805. [Link]
-
Sharma, D., et al. (2021). Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations. Molecules, 26(4), 835. [Link]
-
BioDuro. ADME Solubility Assay. [Link]
-
ResearchGate. (2023, February 8). Why salt formation of weak acid increases the drug solubility?. [Link]
-
The University of Texas at Austin. An improved method for predicting logP. [Link]
-
OECD. (2006). OECD GUIDELINES FOR THE TESTING OF CHEMICALS. [Link]
-
World Health Organization. (2023). WHO Expert Committee on Specifications for Pharmaceutical Preparations: fifty-seventh report. [Link]
-
An International Health Care and Pharmaceutical Application. (2003, November 20). REGULATORY REQUIREMENTS FOR PREFORMULATION STUDIES. [Link]
-
University of Huddersfield Research Portal. (2016, December 16). Solubility Determinations for Pharmaceutical API. [Link]
-
Wang, J., et al. (2024). Predicting pKa Values of Para-Substituted Aniline Radical Cations vs. Stable Anilinium Ions in Aqueous Media. Molecules, 29(1), 229. [Link]
-
Wilson, J. L., et al. (2022). Interpretable Deep-Learning pKa Prediction for Small Molecule Drugs via Atomic Sensitivity Analysis. Journal of Chemical Information and Modeling, 62(15), 3617-3629. [Link]
-
International Journal of Pharmaceutical Sciences. (2024, July 14). Preformulation Studies An Overview. [Link]
-
Singhvi, G., et al. (2012). Design of a Modified Kinetic Solubility Determination Method at Laboratory Level for Early Drug Discovery. Asian Journal of Chemistry, 24(12), 5555-5557. [Link]
-
Pharmaceutical Outsourcing. (2015, May 28). Trends in Enhancing API Solubility. [Link]
-
KREATiS. High-accuracy water solubility determination using logK. [Link]
-
Wang, J., et al. (2024). Predicting pKa Values of Para-Substituted Aniline Radical Cations vs. Stable Anilinium Ions in Aqueous Media. Iris Unito. [Link]
-
ResearchGate. Solubility profile of API at different pH mediums in distilled water.... [Link]
-
Wang, J., et al. (2024, September 9). Predicting pKa Values of Para-Substituted Aniline Radical Cations vs. Stable Anilinium Ions in Aqueous Media. ResearchGate. [Link]
-
World Health Organization. (2018, July 2). PROTOCOL TO CONDUCT EQUILIBRIUM SOLUBILITY EXPERIMENTS FOR THE PURPOSE OF BIOPHARMACEUTICS CLASSIFICATION SYSTEM-BASED CLASSIFIC. [Link]
-
kk wagh college of pharmacy. Pre-formulation Studies. [Link]
-
Iranian chemical communication. (2014, April 1). pKa predictions of some aniline derivatives by ab initio calculations. [Link]
-
Legislation.gov.uk. a.6. water solubility. [Link]
-
epa nepis. Product Properties Test Guidelines OPPTS 830.7840 Water Solubility: Column Elution Method. [Link]
-
Scribd. Rules and Regulations in Preformulation Studies. [Link]
-
PubChem. 3-Aminophenol. [Link]
-
University of Regina. pKa Values of Some Piperazines at (298, 303, 313, and 323) K. [Link]
-
Chemdad. N,N-Dimethylpiperidin-4-amine. [Link]
Sources
- 1. ichapps.com [ichapps.com]
- 2. ijpsjournal.com [ijpsjournal.com]
- 3. pure.hud.ac.uk [pure.hud.ac.uk]
- 4. pharmoutsourcing.com [pharmoutsourcing.com]
- 5. 3-Aminophenol | C6H7NO | CID 11568 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 6. N,N-Dimethylpiperidin-4-amine Five Chongqing Chemdad Co. ,Ltd [chemdad.com]
- 7. repositories.lib.utexas.edu [repositories.lib.utexas.edu]
- 8. pubs.acs.org [pubs.acs.org]
- 9. researchgate.net [researchgate.net]
- 10. extranet.who.int [extranet.who.int]
- 11. backend.orbit.dtu.dk [backend.orbit.dtu.dk]
- 12. d142khf7ia35oz.cloudfront.net [d142khf7ia35oz.cloudfront.net]
- 13. In vitro solubility assays in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
- 14. ADME Solubility Assay-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]
- 15. droracle.ai [droracle.ai]
- 16. Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations - PMC [pmc.ncbi.nlm.nih.gov]
- 17. researchgate.net [researchgate.net]
